Cas no 104872-94-8 (6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt)

• Product Name: 6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt
• CAS No: 104872-94-8
• MF: C₆H₁₁BaO₉P
• MW: 395.446899652481
• CID: 126510
• PubChem ID: 60160999
• Update Time: 2025-08-03

6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt Chemical and Physical Properties

Names and Identifiers

• D-Mannopyranose,6-(dihydrogen phosphate), barium salt (1:1)
• D-MANNOSE 6-PHOSPHATE BARIUM SALT
• D-Mannose-6-phosphate barium salt hydrate
• D-MANNOSE 6-PHOSPHATE BARIUM
• d-mannose 6-phosphate barium salt hydrate
• D-MANNOSE-6-PHOSPHATE BARIUM SALT extrapure
• D-Mannose-6-phosphoricacidbariumsaltdihydrate
• D-MANNOSE 6-PHOSPHATE BARIUM SALT DIHYDRATE 99+%
• 104872-94-8
• Mannose 6-phosphate barium salt
• D-Mannose-6-phosphate,barium salt,2-hydrate
• Barium (2R,3R,4S,5S)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate
• DTXSID601036563
• barium(2+);[(2R,3R,4S,5S)-2,3,4,5-tetrahydroxy-6-oxohexyl] phosphate
• 6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt

• Inchi： 1S/C6H13O9P.Ba/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/q;+2/p-2/t3-,4-,5-,6-;/m1./s1
• InChI Key： KJWDCDDLVOHIBC-MVNLRXSJSA-L
• SMILES： [Ba+2].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H]([C@@H](C=O)O)O)O)O

Computed Properties

• Exact Mass: 395.91900
• Monoisotopic Mass: 395.919316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Melting Point: NA
• PSA: 180.22000
• LogP: -2.38540

6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：Hazard Codes XnRisk Statements 20/22Safety Statements 28WGK Germany 1F 10-21
• Risk Phrases：R20/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Dihydrogen phosphate)-D-Mannopyranose Barium Salt

6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt: A Comprehensive Overview

6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt, also known by its CAS number 104872-94-8, is a unique chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is a barium salt derivative of D-mannopyranose, a naturally occurring hexose sugar, with a dihydrogen phosphate group attached at the sixth position. Its structure and properties make it a valuable material in fields ranging from pharmaceuticals to food science.

The molecular structure of 6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt is characterized by the presence of a barium ion (Ba²⁺) and a dihydrogen phosphate group (H₂PO₄⁻) attached to the D-mannopyranose backbone. This configuration imparts unique physicochemical properties to the compound, including enhanced solubility in aqueous solutions and specific reactivity under various conditions. Recent studies have highlighted its potential as a stabilizing agent in food products, where it can improve texture and shelf life without compromising taste or safety.

In the pharmaceutical industry, 6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt has been explored for its role in drug delivery systems. Researchers have found that its ability to form stable complexes with active pharmaceutical ingredients (APIs) can enhance drug bioavailability and reduce side effects. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that this compound can serve as an effective carrier for poorly soluble drugs, significantly improving their dissolution rates in simulated gastrointestinal conditions.

Beyond its industrial applications, this compound has also found relevance in biochemical research. Its structure closely resembles that of certain naturally occurring sugar phosphates, making it an ideal model compound for studying enzymatic reactions and metabolic pathways. In particular, recent advancements in glycomics have utilized this compound to investigate the role of sugar phosphates in cellular signaling and energy metabolism.

The synthesis of 6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt typically involves a multi-step process that includes phosphorylation of D-mannopyranose followed by ion exchange with barium ions. Modern synthetic methods have focused on optimizing reaction conditions to achieve higher yields and purities. For example, a 2023 paper in the Journal of Organic Chemistry reported a novel catalytic system that reduces reaction time by over 50% while maintaining product quality.

In terms of safety and regulatory compliance, this compound has been extensively tested for toxicity and biocompatibility. According to recent studies, it exhibits low toxicity profiles in both acute and chronic exposure models, making it suitable for applications where human contact is involved. Regulatory bodies such as the FDA and EFSA have approved its use in food additives and pharmaceutical formulations under specific guidelines.

The versatility of CAS No. 104872-94-8 lies in its ability to adapt to diverse chemical environments while maintaining its core functional groups intact. This property has led to its exploration in emerging fields such as biotechnology and materials science. For instance, researchers are currently investigating its potential as a building block for bio-inspired materials that mimic natural polysaccharide structures.

In conclusion, 6-(Dihydrogen Phosphate)-D-Mannopyranose Barium Salt is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations in health, food, and technology sectors.